Cas no 86273-18-9 (4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(2R)-2-amino-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-,(5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester, (2S,5R,6R)-)

• Product Name: 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(2R)-2-amino-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-,(5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester, (2S,5R,6R)-
• CAS No: 86273-18-9
• MF: C₂₁H₂₃N₃O₇S
• MW: 461.48822426796
• CID: 722226
• PubChem ID: 65646
• Update Time: 2025-04-19

4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(2R)-2-amino-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-,(5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester, (2S,5R,6R)- Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(2R)-2-amino-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-,(5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester, (2S,5R,6R)-
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(2R)-2-amino-2-phenylacetyl]amino]-3,3...
• LENAMPICILLIN
• Lenampicillin,(S)
• CHEBI:135748
• Ampicillin(5-methyl-2-oxo-1,3-dioxolen-4-yl)methyl ester hydrochloride
• (2S,5R,6R)-(5-methyl-2-oxo-1,3-dioxol-4-yl)
• AKOS015904201
• Q27270742
• ampicillin 5-methyl-2-oxo-1,3-dioxol-4-yl methyl ester
• SCHEMBL34298
• Lenampicillin [INN]
• Lenampicilline [French]
• 8M568DM08K
• Lenampicilina
• Lenampicilina [Spanish]
• UNII-8M568DM08K
• D08110
• NS00011616
• (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl (2S,5R,6R)-6-((R)-2-amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• (2S,5R,6R)-(5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 6-(2-amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• 86273-18-9
• LAPC
• CHEMBL2106329
• 3,3-dimethyl-7-oxo-4-thia-1-
• (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl (2S,5R,6R)-6-[[(2R)-2-amino-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• KBT 1585 hydrochloride
• Lenampicillinum
• LENAMPICILLIN [MI]
• methyl 6-((R)-2-amino-2-phenylacetamido)-
• DTXSID1057901
• Lenampicillin (INN)
• Lenampicilline
• Lenampicillinum [Latin]
• (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl (2S,5R,6R)-6-{[(2R)-2-amino-2-phenylacetyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• 2,3-Dihydroxy-2-butenyl(2S,5R,6R)-6-((R)-2-amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate, cyclic carbonate
• CHEMBL3580454
• azabicyclo[3.2.0]heptane-2-carboxylate
• LENAMPICILLIN [WHO-DD]

• MDL： MFCD00865124
• Inchi： 1S/C21H23N3O7S/c1-10-12(31-20(28)30-10)9-29-19(27)15-21(2,3)32-18-14(17(26)24(15)18)23-16(25)13(22)11-7-5-4-6-8-11/h4-8,13-15,18H,9,22H2,1-3H3,(H,23,25)/t13-,14-,15+,18-/m1/s1
• InChI Key： ZKUKMWMSYCIYRD-ZXFNITATSA-N
• SMILES： S1C(C)(C)[C@H](C(=O)OCC2=C(C)OC(=O)O2)N2C([C@H]([C@@H]12)NC([C@@H](C1C=CC=CC=1)N)=O)=O

Computed Properties

• Exact Mass: 461.125671
• Monoisotopic Mass: 461.125671
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 868
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 163
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• Color/Form: White to yellowish white powder, with strange odor and bitter taste
• Density: 1.47
• Refractive Index: 1.653
• PSA: 170.38000
• LogP: 1.86060

4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(2R)-2-amino-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-,(5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester, (2S,5R,6R)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：